1-ethyl-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide
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Description
1-ethyl-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H11N5O2S and its molecular weight is 289.31. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Structural Analysis
Research on compounds structurally related to "1-ethyl-N-(5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide" involves complex synthesis processes and structural characterizations. For instance, one study focused on the synthesis and antimicrobial activity of novel substituted thiazole-2-semicarbazides and its derivatives, highlighting the intricate chemical reactions and synthesis routes for producing these compounds (Basavarajaiah & Mruthyunjayaswamy, 2008). Another study detailed the synthesis, crystal structure, and Hirshfeld surface analysis of a similar compound, providing insights into its molecular structure through single crystal X-ray diffraction studies (Prabhuswamy et al., 2016).
Antimicrobial and Antifungal Activities
Several studies have reported the antimicrobial and antifungal activities of compounds related to "this compound". For example, derivatives synthesized using 1,3-dipolar cycloaddition methodology exhibited potential antibacterial activity against B. subtilis and antifungal activity against A. niger, showcasing the potential of these compounds in addressing microbial resistance (Sowmya et al., 2018).
Insecticidal Properties
The insecticidal activities of compounds with 1,3,4-oxadiazole rings have been evaluated, with some demonstrating significant efficacy against pests such as the diamondback moth (Plutella xylostella). This research not only highlights the potential application of these compounds in agricultural pest control but also explores the relationship between chemical structure and biological activity, contributing to the development of new insecticidal agents (Qi et al., 2014).
Anticancer Activity
Research into the anticancer properties of 1,3,4-oxadiazole derivatives incorporating the thiophene moiety has yielded promising results. A study synthesizing a new series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety reported significant anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines, indicating the potential of these compounds in cancer therapy (Gomha et al., 2016).
Properties
IUPAC Name |
2-ethyl-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N5O2S/c1-2-17-9(3-5-13-17)10(18)14-12-16-15-11(19-12)8-4-6-20-7-8/h3-7H,2H2,1H3,(H,14,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYXNXAVVVBXDQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)C(=O)NC2=NN=C(O2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.